Cas no 1131605-34-9 (Phenethyl 2-amino-5-iodobenzoate)

Phenethyl 2-amino-5-iodobenzoate is a synthetic organic compound featuring a benzoate ester core substituted with an amino group and an iodine atom at the 2- and 5-positions, respectively. The phenethyl ester moiety enhances lipophilicity, potentially improving solubility in organic solvents. This compound is of interest in pharmaceutical and chemical research due to its structural versatility, serving as a precursor for further functionalization or as a building block in heterocyclic synthesis. The iodine substituent offers opportunities for cross-coupling reactions, while the amino group provides a reactive site for derivatization. Its well-defined structure makes it suitable for applications in medicinal chemistry and material science.

Phenethyl 2-amino-5-iodobenzoate structure

1131605-34-9 structure

Product Name:Phenethyl 2-amino-5-iodobenzoate

CAS No:1131605-34-9

MF:C₁₅H₁₄INO₂

MW:367.181636333466

CID:1030732

PubChem ID:44829093

Update Time:2025-05-28

Phenethyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Phenethyl 2-amino-5-iodobenzoate
- 2-amino-5-iodoBenzoic acid 2-phenylethyl ester
- 2-Phenylethyl 2-amino-5-iodobenzoate
- Phenethyl2-amino-5-iodobenzoate
- DB-060382
- Benzoic acid,2-amino-5-iodo-,2-phenylethyl ester
- DTXSID60661176
- phenethyl-2-amino-5-iodobenzoate
- A802843
- AKOS015854683
- SB82741
- 1131605-34-9
- Inchi： 1S/C15H14INO2/c16-12-6-7-14(17)13(10-12)15(18)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,17H2
- InChI Key： SXNMSOTXSSTMRC-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C=1)C(=O)OCCC1C=CC=CC=1)N

Computed Properties

Exact Mass: 367.00693g/mol
Monoisotopic Mass: 367.00693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 52.3Å²

Phenethyl 2-amino-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098842-1g	Phenethyl 2-amino-5-iodobenzoate	1131605-34-9	95%	1g	$400.00	2023-09-04
Ambeed	A594247-1g	Phenethyl 2-amino-5-iodobenzoate	1131605-34-9	95+%	1g	$210.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657067-1g	Phenethyl 2-amino-5-iodobenzoate	1131605-34-9	98%	1g	￥1713.00	2024-08-09
Crysdot LLC	CD12179323-5g	Phenethyl 2-amino-5-iodobenzoate	1131605-34-9	95+%	5g	$749	2024-07-23